rac Clopidogrel-d8 Hydrogen Sulfate (Major)
rac Clopidogrel-d8 Hydrogen Sulfate (Major)
Brand Name:
Vulcanchem
CAS No.:
1346598-07-9
VCID:
VC0120293
InChI:
InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i1D3,2D,3D,4D,5D;
SMILES:
COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O
Molecular Formula:
C16H18ClNO6S2
Molecular Weight:
426.934
rac Clopidogrel-d8 Hydrogen Sulfate (Major)
CAS No.: 1346598-07-9
Reference Standards
VCID: VC0120293
Molecular Formula: C16H18ClNO6S2
Molecular Weight: 426.934
CAS No. | 1346598-07-9 |
---|---|
Product Name | rac Clopidogrel-d8 Hydrogen Sulfate (Major) |
Molecular Formula | C16H18ClNO6S2 |
Molecular Weight | 426.934 |
IUPAC Name | sulfuric acid;trideuteriomethyl 2-(2-chloro-3,4,5,6-tetradeuteriophenyl)-2-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)acetate |
Standard InChI | InChI=1S/C16H16ClNO2S.H2O4S/c1-20-16(19)15(12-4-2-3-5-13(12)17)18-8-6-14-11(10-18)7-9-21-14;1-5(2,3)4/h2-5,7,9,15H,6,8,10H2,1H3;(H2,1,2,3,4)/i1D3,2D,3D,4D,5D; |
Standard InChIKey | FDEODCTUSIWGLK-ANHTTWOXSA-N |
SMILES | COC(=O)C(C1=CC=CC=C1Cl)N2CCC3=C(C2)C=CS3.OS(=O)(=O)O |
Synonyms | α-(2-Chlorophenyl-d4)-6,7-dihydro-thieno-d-[3,2-c]pyridine-5(4H)-acetic Acid Methyl-d3 Ester Sulfate; (+/-)-Clopidogrel-d8 Bisulfate; |
PubChem Compound | 71314950 |
Last Modified | Nov 11 2021 |
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